GS967

• CAS No.: 1262618-39-2
• Product Name: GS967
• Molecular Formula: C14H7F6N3O
• Molecular Weight: 347.22
• IUPAC Name: 6-[4-(trifluoromethoxy)phenyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• Standard InChI: InChI=1S/C14H7F6N3O/c15-13(16,17)12-22-21-11-6-3-9(7-23(11)12)8-1-4-10(5-2-8)24-14(18,19)20/h1-7H
• Standard InChIKey: FEVBKJITJDHASC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CN3C(=NN=C3C(F)(F)F)C=C2)OC(F)(F)F
• Appearance: Solid powder
• Description: GS967, also known as GS-458967, is a highly selective late sodium channel current blocker. The selective inhibition of late INa with GS967 can exert antiarrhythmic effects by suppressing EAD- and DAD-mediated extrasystolic activity in PFs and PV and SVC sleeve preparations. Selective late INa inhibition with GS967 exerts potent protective effects against ischemia-induced depolarization and repolarization abnormalities in both atria and ventricles.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GS967; GS-967; GS 967; GS458967; GS 458967; GS-458967
• Reference: 1: Bonatti R, Silva AF, Batatinha JA, Sobrado LF, Machado AD, Varone BB, Nearing BD, Belardinelli L, Verrier RL. Selective late sodium current blockade with GS-458967 markedly reduces ischemia-induced atrial and ventricular repolarization alternans and ECG heterogeneity. Heart Rhythm. 2014 Oct;11(10):1827-35. doi: 10.1016/j.hrthm.2014.06.017. Epub 2014 Jun 17. PubMed PMID: 24953379.; 2: Anderson LL, Thompson CH, Hawkins NA, Nath RD, Petersohn AA, Rajamani S, Bush WS, Frankel WN, Vanoye CG, Kearney JA, George AL Jr. Antiepileptic activity of preferential inhibitors of persistent sodium current. Epilepsia. 2014 Aug;55(8):1274-83. doi: 10.1111/epi.12657. Epub 2014 May 23. PubMed PMID: 24862204; PubMed Central PMCID: PMC4126848.; 3: Fernandes S, Hoyer K, Liu G, Wang WQ, Dhalla AK, Belardinelli L, Rajamani S. Selective inhibition of the late sodium current has no adverse effect on electrophysiological or contractile function of the normal heart. J Cardiovasc Pharmacol. 2014 Jun;63(6):512-9. doi: 10.1097/FJC.0000000000000075. PubMed PMID: 24406487.; 4: Pezhouman A, Madahian S, Stepanyan H, Ghukasyan H, Qu Z, Belardinelli L, Karagueuzian HS. Selective inhibition of late sodium current suppresses ventricular tachycardia and fibrillation in intact rat hearts. Heart Rhythm. 2014 Mar;11(3):492-501. doi: 10.1016/j.hrthm.2013.11.026. Epub 2013 Nov 28. PubMed PMID: 24291413; PubMed Central PMCID: PMC3963462.; 5: Trenor B, Gomis-Tena J, Cardona K, Romero L, Rajamani S, Belardinelli L, Giles WR, Saiz J. In silico assessment of drug safety in human heart applied to late sodium current blockers. Channels (Austin). 2013 Jul-Aug;7(4):249-62. PubMed PMID: 23696033; PubMed Central PMCID: PMC3989354.; 6: Sicouri S, Belardinelli L, Antzelevitch C. Antiarrhythmic effects of the highly selective late sodium channel current blocker GS-458967. Heart Rhythm. 2013 Jul;10(7):1036-43. doi: 10.1016/j.hrthm.2013.03.023. Epub 2013 Mar 22. PubMed PMID: 23524321; PubMed Central PMCID: PMC3836836.; 7: Belardinelli L, Liu G, Smith-Maxwell C, Wang WQ, El-Bizri N, Hirakawa R, Karpinski S, Li CH, Hu L, Li XJ, Crumb W, Wu L, Koltun D, Zablocki J, Yao L, Dhalla AK, Rajamani S, Shryock JC. A novel, potent, and selective inhibitor of cardiac late sodium current suppresses experimental arrhythmias. J Pharmacol Exp Ther. 2013 Jan;344(1):23-32. doi: 10.1124/jpet.112.198887. Epub 2012 Sep 25. PubMed PMID: 23010360.
• PubChem Compound: 58118983
• Last Modified: Nov 11 2021